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Compound of Interest

Compound Name: Iodofenphos

Cat. No.: B1672028 Get Quote

An In-Depth Technical Guide to Iodofenphos

Introduction
Iodofenphos is an organothiophosphate insecticide and acaricide.[1][2][3] It functions as a

contact and stomach poison with a long-lasting residual effect.[1] Historically, it was utilized for

controlling pests in stored products, public health applications, and on livestock to manage

insects such as cockroaches, flies, fleas, and mosquitoes.[1] Chemically, it is classified as an

organophosphate and an organothiophosphate insecticide. Due to its mechanism of action, it is

a potent acetylcholinesterase inhibitor. The use of Iodofenphos is now considered obsolete in

many regions.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Iodofenphos are summarized below.

These properties are crucial for understanding its environmental fate, solubility, and interaction

with biological systems.
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Property Value Reference(s)

CAS Registry Number 18181-70-9

Molecular Formula C₈H₈Cl₂IO₃PS

IUPAC Name

O-(2,5-dichloro-4-iodophenyl)

O,O-dimethyl

phosphorothioate

Molecular Weight 413.00 g/mol

Physical State

Pale yellow liquid or white

crystalline solid, depending on

purity.

Melting Point 72-73 °C

Density 2.0 g/cm³ at 20 °C

Vapor Pressure 8.25 x 10⁻⁷ mm Hg at 20 °C

Water Solubility <2 mg/L at 20 °C

Solubility in Organics

Soluble in acetone (450 g/L),

toluene (450 g/L), and

dichloromethane (810 g/L).

Slightly soluble in methanol

and octan-1-ol.

LogP (Octanol/Water) 5.51

Synthesis and Manufacturing
Iodofenphos is produced synthetically through a targeted esterification process. The primary

reaction involves the condensation of O,O-dimethylthiophosphoryl chloride with the sodium salt

of 2,5-dichloro-4-iodophenol. This reaction is typically conducted in an organic solvent like

benzene or dichloromethane under controlled temperature conditions to yield the final product.
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Caption: Workflow for the chemical synthesis of Iodofenphos.

Mechanism of Action: Acetylcholinesterase
Inhibition
Like other organophosphate insecticides, the primary mode of action for Iodofenphos is the

inhibition of the enzyme acetylcholinesterase (AChE). AChE is critical for nervous system

function, where it hydrolyzes the neurotransmitter acetylcholine (ACh) in the synaptic cleft,

terminating the nerve signal.

Iodofenphos, particularly its oxon metabolite, phosphorylates the serine hydroxyl group at the

active site of AChE. This inactivation of the enzyme leads to an accumulation of ACh in the
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synapse. The excess ACh results in the continuous and excessive stimulation of cholinergic

receptors (both muscarinic and nicotinic), leading to neurotoxicity and ultimately the death of

the target pest.
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Caption: Signaling pathway showing AChE inhibition by Iodofenphos.

Toxicology
The acute toxicity of Iodofenphos has been evaluated in animal models. The following table

summarizes key oral toxicity data.

Species Route LD₅₀ Value Reference(s)

Rat Oral 2330 mg/kg

Mouse Oral 3000 mg/kg

Metabolism and Environmental Degradation
When administered to rats, over 80% of an Iodofenphos dose was eliminated in the urine

within 24 hours. The metabolism is extensive, with key metabolites including Iodofenoxon (the
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more toxic oxygen analog), desmethyl iodofenoxon, and various phosphoric and

phosphorothioic acid derivatives.

In the environment, the primary degradation pathway involves the cleavage of the aryl ester

bond, yielding 2,5-dichloro-4-iodophenol as the main degradation product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Iodofenphos CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672028#iodofenphos-cas-number-and-molecular-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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